Cas no 1806545-01-6 (Ethyl 2-hydrazinyl-6-nitrobenzoate)

• Product Name: Ethyl 2-hydrazinyl-6-nitrobenzoate
• CAS No: 1806545-01-6
• MF: C₉H₁₁N₃O₄
• MW: 225.201341867447
• CID: 4959716
• Update Time: 2025-10-28

Ethyl 2-hydrazinyl-6-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-hydrazinyl-6-nitrobenzoate

• Inchi： 1S/C9H11N3O4/c1-2-16-9(13)8-6(11-10)4-3-5-7(8)12(14)15/h3-5,11H,2,10H2,1H3
• InChI Key： RIWDXTKEMCOEFC-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(=CC=CC=1NN)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 266
• XLogP3: 1.8
• Topological Polar Surface Area: 110

Additional information on Ethyl 2-hydrazinyl-6-nitrobenzoate

Ethyl 2-hydrazinyl-6-nitrobenzoate (CAS No. 1806545-01-6): A Comprehensive Overview in Modern Chemical Biology and Medicinal Chemistry

Ethyl 2-hydrazinyl-6-nitrobenzoate, identified by its Chemical Abstracts Service (CAS) number 1806545-01-6, is a compound of significant interest in the realms of chemical biology and medicinal chemistry. This molecule, characterized by its hydrazinyl and nitrobenzoate functional groups, has garnered attention due to its versatile applications in the synthesis of bioactive molecules and potential therapeutic agents. The unique structural features of this compound make it a valuable scaffold for exploring novel pharmacological interactions and mechanisms.

The hydrazinyl group in Ethyl 2-hydrazinyl-6-nitrobenzoate contributes to its reactivity and ability to form covalent bonds with various biological targets. This property has been exploited in the development of probes and inhibitors for enzymes and proteins involved in critical cellular pathways. Recent studies have highlighted the hydrazinyl moiety's role in facilitating the formation of Schiff bases, which are known for their broad spectrum of biological activities. These derivatives have shown promise in modulating inflammatory responses, oxidative stress, and even in the context of neurodegenerative diseases.

The nitrobenzoate component of the molecule introduces an electron-withdrawing effect, which can influence the electronic properties and reactivity of the compound. This feature is particularly useful in designing molecules that require precise control over their interaction with biological targets. In medicinal chemistry, nitroaromatic compounds are well-documented for their ability to engage with a variety of enzymes and receptors, making them attractive candidates for drug discovery efforts. The nitro group can also be reduced to an amine, expanding the synthetic possibilities and allowing for further functionalization.

Recent advancements in synthetic methodologies have enabled the efficient preparation of Ethyl 2-hydrazinyl-6-nitrobenzoate, making it more accessible for research applications. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been employed to introduce additional functional groups or modify existing ones. These synthetic strategies have not only enhanced the availability of the compound but also opened new avenues for exploring its derivatives.

In the field of chemical biology, Ethyl 2-hydrazinyl-6-nitrobenzoate has been utilized as a key intermediate in the synthesis of probes for studying enzyme mechanisms. For instance, its ability to form stable adducts with metal ions has been leveraged to develop sensors for detecting metal-dependent enzymes such as cytochrome P450s. These studies have provided valuable insights into the structural and functional aspects of these enzymes, which are crucial for drug metabolism and detoxification processes.

The potential therapeutic applications of Ethyl 2-hydrazinyl-6-nitrobenzoate extend beyond enzyme inhibition. Research has indicated that derivatives of this compound may exhibit anti-inflammatory properties by modulating key signaling pathways involved in immune responses. The hydrazinyl group's ability to interact with biomolecules suggests that it could be used to develop novel immunomodulators, which are particularly relevant in the context of chronic inflammatory diseases such as rheumatoid arthritis.

hydrazinyl-6-nitrobenzoate and its derivatives. The nitro group's reactivity allows for interactions with bacterial enzymes and DNA, potentially leading to the development of new antibiotics or antimicrobial agents. This is especially significant given the growing concern over antibiotic resistance, where innovative approaches are needed to combat pathogenic bacteria. hydrazinyl-6-nitrobenzoate. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at an atomic level. These simulations have not only aided in designing more effective derivatives but also provided insights into the structural requirements for optimal binding affinity. By combining experimental data with computational predictions, researchers can accelerate the development process significantly. hydrazinyl-6-